Cas no 1806381-08-7 (Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate)

Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate is a versatile brominated intermediate with applications in organic synthesis and pharmaceutical research. Its key structural features—a reactive bromoacetyl group, a cyano substituent, and an ester moiety—make it valuable for further functionalization, such as nucleophilic substitution or cyclization reactions. The compound’s well-defined reactivity profile allows for precise modifications in complex molecular frameworks. It is particularly useful in the synthesis of heterocyclic compounds and bioactive molecules. High purity and stability under controlled conditions ensure reliable performance in synthetic workflows. This intermediate is commonly employed in medicinal chemistry for the development of novel pharmacophores. Proper handling and storage are recommended due to its sensitivity to moisture and light.

Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate structure

1806381-08-7 structure

Product Name:Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate

CAS No:1806381-08-7

MF:C₁₄H₁₄BrNO₃

MW:324.16986322403

CID:4943622

Update Time:2025-09-28

Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate
- Inchi： 1S/C14H14BrNO3/c1-3-19-13(18)7-10-4-5-11(6-12(10)8-16)14(15)9(2)17/h4-6,14H,3,7H2,1-2H3
- InChI Key： CWWNVJDTFUCOLU-UHFFFAOYSA-N
- SMILES： BrC(C(C)=O)C1C=CC(=C(C#N)C=1)CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 387
XLogP3: 2.3
Topological Polar Surface Area: 67.2

Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015022762-250mg	Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate	1806381-08-7	97%	250mg	494.40 USD	2021-06-18
Alichem	A015022762-500mg	Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate	1806381-08-7	97%	500mg	790.55 USD	2021-06-18
Alichem	A015022762-1g	Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate	1806381-08-7	97%	1g	1,519.80 USD	2021-06-18

Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate Related Literature

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Additional information on Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate

Comprehensive Overview of Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate (CAS No. 1806381-08-7)

Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate (CAS No. 1806381-08-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative combines a cyanophenyl moiety with a bromo-ketone functional group, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its reactive sites enable selective modifications for targeted biological activity.

In recent years, the demand for high-purity intermediates like Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate has surged, driven by advancements in precision medicine and green chemistry. A trending topic in scientific forums revolves around optimizing its synthesis to minimize waste and improve yield, aligning with the principles of sustainable chemistry. Questions such as "How to enhance the stability of bromo-ketone derivatives?" or "What are the latest catalytic methods for cyanophenyl functionalization?" frequently appear in search queries, reflecting the compound's relevance in modern research.

The compound's molecular structure offers multiple reactive centers, including the ester group, cyano group, and α-bromoketone, which are pivotal for constructing heterocycles like pyridines and indoles. These scaffolds are foundational in developing bioactive molecules, a hot topic in AI-driven drug design. Computational tools now predict optimal reaction pathways for derivatives of CAS No. 1806381-08-7, reducing trial-and-error in labs. This synergy between experimental and in silico methods is reshaping how chemists approach structure-activity relationships (SAR).

From an industrial perspective, Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate is valued for its role in producing customized intermediates for agrochemicals. With growing global emphasis on crop protection, researchers explore its derivatives as potential plant growth regulators or pest control agents. Searches like "eco-friendly bromo-ketone applications in agriculture" highlight this trend. Notably, its low environmental persistence compared to traditional halogenated compounds aligns with regulatory shifts toward safer chemicals.

Analytical characterization of CAS No. 1806381-08-7 typically involves HPLC, NMR, and mass spectrometry to ensure purity, a critical factor given its use in high-value syntheses. Discussions on platforms like ResearchGate often focus on "best practices for handling α-bromoketones during analysis," underscoring the need for standardized protocols. Additionally, the compound's storage stability under nitrogen atmospheres is a frequent query, addressing practical challenges in lab settings.

In conclusion, Ethyl 4-(1-bromo-2-oxopropyl)-2-cyanophenylacetate exemplifies the intersection of innovation and utility in organic chemistry. Its adaptability across pharmaceutical, agrochemical, and material science domains positions it as a compound of enduring interest. As green synthesis techniques evolve and computational modeling refines its applications, this molecule will likely remain a staple in the toolkit of forward-thinking chemists.